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Compound Name:
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Cat. No.: B092481

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(chloromethyl)-1-methyl-1H-imidazole is a heterocyclic organic compound that belongs to
the imidazole family. The imidazole ring is a fundamental component of various biologically
active molecules, including amino acids like histidine, and is a common scaffold in
pharmaceutical development. This technical guide provides a comprehensive overview of the
known properties of 2-(chloromethyl)-1-methyl-1H-imidazole, focusing on its chemical and
physical characteristics, synthesis, and its significant role as a versatile intermediate in the
development of therapeutic agents. While direct pharmacological data on the compound itself
is limited in publicly accessible literature, this guide will explore the biological activities of its
derivatives, highlighting its importance in medicinal chemistry.

Chemical and Physical Properties

2-(chloromethyl)-1-methyl-1H-imidazole is a reactive chemical intermediate. Its properties,
along with those of its commonly used hydrochloride salt, are summarized below.
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2-(chloromethyl)-1-methyl-

2-(chloromethyl)-1-methyl-

Property L. 1H-imidazole
1H-imidazole .
hydrochloride
CAS Number 19225-92-4[1] 78667-04-6[2]
Molecular Formula CsH7CIN2[1] CsHsCl2N2
Molecular Weight 130.58 g/mol [1] 167.04 g/mol
Not specified in readily White to light yellow crystalline
Appearance .
available sources powder[3]
Melting Point 182-184 °C[1] 170-175 °C[3]
Boiling Point 244 °CJ[1] Not available
Density 1.2 g/cm3[1] Not available
. Not specified in readily Soluble in water and alcohol,
Solubility ) ) )
available sources slightly soluble in ether[3]
Flash Point 101 °C[1] Not available
Vapor Pressure 0.0493 mmHg at 25°C Not available
Refractive Index 1.551 Not available

Synthesis and Reactivity

The synthesis of 2-(chloromethyl)-1-methyl-1H-imidazole typically involves the chlorination

of 1-methyl-2-imidazolemethanol. A common method employs thionyl chloride (SOCI2) as the

chlorinating agent.[1]

General Synthetic Workflow:
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Caption: General synthesis workflow for 2-(chloromethyl)-1-methyl-1H-imidazole.

The chloromethyl group makes this compound a versatile electrophile, readily undergoing
nucleophilic substitution reactions. This reactivity is the foundation of its utility as a building
block in organic synthesis, allowing for the introduction of the 1-methyl-1H-imidazol-2-yl)methyl
moiety into a wide range of molecules.

Role in Drug Development and Biological Activity of
Derivatives

While there is a notable lack of direct pharmacological and toxicological studies on 2-
(chloromethyl)-1-methyl-1H-imidazole itself, its significance lies in its role as a key
intermediate in the synthesis of various biologically active compounds. The imidazole scaffold
is a "privileged structure" in medicinal chemistry, known to interact with a variety of biological
targets.

Antifungal and Antimicrobial Derivatives

A significant body of research has focused on the synthesis of benzimidazole derivatives from
2-(chloromethyl)-1H-benzimidazole (a related compound) which have demonstrated potent
antifungal and antimicrobial activities. These studies suggest that the imidazole moiety is
crucial for the observed biological effects. For instance, derivatives have been synthesized and
evaluated against various phytopathogenic fungi, with some compounds showing significant
growth inhibition.[3]
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Anticancer Applications of Derivatives

Recent studies have highlighted the use of 2-(chloromethyl)-1-methyl-1H-imidazole
hydrochloride in the synthesis of novel anticancer agents. One notable example is its use in the
creation of a Cu(l) cationophore. This synthetic ionophore, incorporating the imidazole moiety,
has demonstrated potent anticancer activity in hepatocarcinoma cells by disrupting copper
homeostasis.[4][5] The imidazole groups are specifically chosen for their ability to coordinate
with copper ions.

Logical Relationship of its Role as an Intermediate:

Key Synthetic Intermediate

:

[Antifungal Agents] [Antimicrobial Agents) [Anticancer Agents (e.g., Cu(l) Cationophores))

Click to download full resolution via product page
Caption: Role of 2-(chloromethyl)-1-methyl-1H-imidazole as an intermediate.

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-(chloromethyl)-1-methyl-1H-imidazole
and its subsequent use in creating derivatives are often found in patent literature and scientific
publications. Below is a representative protocol for its synthesis.

Synthesis of 2-(chloromethyl)-1-methyl-1H-imidazole[1]
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e Reactants: 1-methyl-2-imidazolemethanol, thionyl chloride, chloroform, diethyl ether.
e Procedure:

o To a solution of 1-methyl-2-imidazolemethanol (2.23 mmol) in chloroform (5 mL), add
thionyl chloride (4.20 mmol).

o Reflux the reaction mixture for 3 hours.
o Allow the mixture to cool to room temperature and then concentrate it.

o Dilute the concentrated mixture with diethyl ether (30 mL) and concentrate again to yield
the crude product.

o Characterization: The crude product is typically characterized by GC-MS and used in
subsequent steps without further purification.

Safety and Toxicology

2-(chloromethyl)-1-methyl-1H-imidazole and its hydrochloride salt are classified as
hazardous substances. The available safety data sheets indicate the following hazards:

o GHS Hazard Statements: Causes severe skin burns and eye damage.[1][6] It is also
classified as an irritant.[1] The hydrochloride salt is harmful if swallowed, in contact with skin,
or inhaled, and causes skin and serious eye irritation.[7]

e Precautionary Measures: Wear protective gloves, protective clothing, eye protection, and
face protection.[6] Use only outdoors or in a well-ventilated area. Wash skin thoroughly after
handling. Do not eat, drink, or smoke when using this product.[7]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice. For skin contact, wash off immediately with plenty of water. If inhaled, move
to fresh air. If swallowed, rinse mouth with water (do not induce vomiting) and seek medical
attention.[6]

Detailed toxicological studies, including chronic toxicity, carcinogenicity, and reproductive
toxicity, for 2-(chloromethyl)-1-methyl-1H-imidazole are not readily available in the public
domain. Ecological toxicity data is also largely unavailable.[7]
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Conclusion

2-(chloromethyl)-1-methyl-1H-imidazole is a valuable chemical intermediate with well-
defined chemical and physical properties. Its high reactivity, attributed to the chloromethyl
group, makes it a crucial building block for the synthesis of a diverse range of more complex
molecules. While direct biological and pharmacological data on the compound itself are scarce,
its importance in drug discovery and development is evident from its use in creating potent
antifungal, antimicrobial, and anticancer agents. Researchers and scientists working with this
compound should be aware of its hazardous nature and handle it with appropriate safety
precautions. Future research into the direct biological effects of this compound could potentially
unveil new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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